![molecular formula C19H21N3O2 B4959980 1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine](/img/structure/B4959980.png)
1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine
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Overview
Description
1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine, also known as DPI, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. DPI is a piperazine derivative that has been extensively studied for its various biological activities.
Mechanism of Action
The exact mechanism of action of 1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine is not fully understood. However, it is believed to act as a serotonin receptor antagonist and a dopamine receptor agonist. It has also been shown to modulate the activity of the GABA receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. It has also been shown to reduce the levels of inflammatory cytokines, which are involved in the regulation of the immune response. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models.
Advantages and Limitations for Lab Experiments
1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily determined using standard chromatographic techniques. It has also been extensively studied for its various biological activities, making it a valuable tool for researchers. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. It also has low bioavailability, which can limit its efficacy in vivo.
Future Directions
There are several future directions for the study of 1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Another potential direction is the study of this compound's potential in treating other neurological and psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, the study of this compound's mechanism of action and its interaction with other neurotransmitter systems could provide valuable insights into the regulation of mood and behavior.
Synthesis Methods
The synthesis of 1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine involves the reaction between 1-(2,3-dihydro-1H-inden-2-yl) piperazine and 4-nitrobenzaldehyde in the presence of a catalyst. This reaction results in the formation of this compound, which can be further purified using standard chromatographic techniques.
Scientific Research Applications
1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine has been studied for its various biological activities, including its potential as an antidepressant, anxiolytic, and antipsychotic agent. It has also been shown to have anti-inflammatory and analgesic properties. This compound has been tested in animal models for its efficacy in treating depression, anxiety, and schizophrenia. It has also been studied for its potential in treating neuropathic pain and chronic inflammatory diseases.
properties
IUPAC Name |
1-(2,3-dihydro-1H-inden-2-yl)-4-(4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2/c23-22(24)18-7-5-17(6-8-18)20-9-11-21(12-10-20)19-13-15-3-1-2-4-16(15)14-19/h1-8,19H,9-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWXWPOLXNMHQDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2CC3=CC=CC=C3C2)C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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